BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 5,5-Dimethyl-2-pentyil-
1,3-dioxane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5,5-Dimethyl-2-pentyl-1,3-dioxane

Cat. No.: B084248

This technical guide provides a comprehensive overview of the known physical properties of
5,5-Dimethyl-2-pentyl-1,3-dioxane, intended for researchers, scientists, and professionals in
drug development. The document outlines its chemical identity, summarizes its physical
characteristics in a tabular format, and presents a plausible experimental protocol for its
synthesis based on established chemical principles.

Chemical Identity:

IUPAC Name: 5,5-Dimethyl-2-pentyl-1,3-dioxane

CAS Number: 13273-89-7

Molecular Formula: C11H2202

Canonical SMILES: CCCCCC10CC(CO1)(C)C

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 5,5-Dimethyl-2-
pentyl-1,3-dioxane.
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Property Value
Molecular Weight 186.295 g/mol
Boiling Point 215.1 °C at 760 mmHg
Density 0.87 g/cm?3
Refractive Index 1.42

Flash Point 79.1°C
Topological Polar Surface Area 18.5 A2

LogP (Octanol/Water Partition Coefficient) 2.96580
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Note: Data on melting point and specific solubility in various organic solvents are not readily
available in the reviewed literature.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5,5-Dimethyl-2-pentyl-1,3-
dioxane is not extensively documented in peer-reviewed journals, its synthesis can be reliably
achieved through the well-established method of acid-catalyzed acetalization. This involves the
reaction of an aldehyde (hexanal) with a 1,3-diol (neopentyl glycol).

General Synthesis of 5,5-Dimethyl-2-pentyl-1,3-dioxane

Principle: The formation of the 1,3-dioxane ring occurs via the acid-catalyzed reaction between
hexanal and neopentyl glycol (2,2-dimethyl-1,3-propanediol), with the removal of water to drive
the reaction to completion.

Materials:

e Hexanal (1.0 eq)
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» Neopentyl glycol (1.0 eq)

¢ p-Toluenesulfonic acid (catalytic amount)

e Toluene

e Saturated aqueous sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate

Procedure:

o A mixture of neopentyl glycol and a molar equivalent of hexanal is dissolved in toluene in a
round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

» A catalytic amount of p-toluenesulfonic acid is added to the solution.

e The reaction mixture is heated to reflux, and the water produced is collected in the Dean-
Stark trap.

e The reaction is monitored by observing the cessation of water formation.
e Upon completion, the reaction mixture is cooled to room temperature.

e The organic layer is washed sequentially with saturated aqueous sodium bicarbonate
solution and brine.

e The separated organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure using a rotary evaporator.

e The crude product is purified by vacuum distillation to yield pure 5,5-Dimethyl-2-pentyl-1,3-
dioxane.

Visualizations

Synthesis Workflow
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The following diagram outlines the logical steps for the synthesis of 5,5-Dimethyl-2-pentyl-1,3-

( )
l

Acid-Catalyzed Acetalization
in Toluene (Reflux)

:

dioxane.

Click to download full resolution via product page
Caption: Synthesis workflow for 5,5-Dimethyl-2-pentyl-1,3-dioxane.
Biological Signaling Pathways

There is currently no available scientific literature detailing the biological activity of 5,5-
Dimethyl-2-pentyl-1,3-dioxane or its involvement in any signaling pathways relevant to drug
development. As such, a diagrammatic representation of its biological interactions cannot be
provided at this time. The compound is primarily characterized as a synthetic organic molecule,
and its potential pharmacological effects remain uninvestigated in the public domain.

 To cite this document: BenchChem. [In-Depth Technical Guide: 5,5-Dimethyl-2-pentyl-1,3-
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[https://www.benchchem.com/product/b084248#5-5-dimethyl-2-pentyl-1-3-dioxane-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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